Cas no 1806043-87-7 (3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806043-87-7
• MF: C₇H₃ClF₂N₂O₂S
• MW: 252.625725984573
• CID: 4811903
• Update Time: 2025-05-23

3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O2S/c8-15(13,14)7-4(2-11)1-5(3-12-7)6(9)10/h1,3,6H
• InChI Key： GXYYMZNAPWQONI-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C(F)F)=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride

3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806043-87-7)

The compound3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride, identified by the CAS registry number1806043-87-7, is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules and advanced materials. The structure of this compound features a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 5, and a sulfonyl chloride group at position 2. These substituents confer unique electronic and steric properties, making it an intriguing molecule for both academic and industrial research.

Recent studies have highlighted the potential ofsulfonyl chloride derivatives like3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride in drug discovery. The sulfonyl chloride group is known to act as a bioisostere for other functional groups, enabling the modulation of pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of the cyano group at position 3 introduces electron-withdrawing effects, which can enhance the electrophilicity of the sulfonyl chloride moiety, making it more reactive in nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of sulfonamides, which are common in pharmaceuticals due to their diverse biological activities.

The difluoromethyl group at position 5 adds another layer of complexity to this molecule. Fluorinated compounds are increasingly being explored in drug design due to their ability to modulate pharmacokinetics and improve bioavailability. The fluorine atoms in the difluoromethyl group can also participate in hydrogen bonding interactions, further enhancing the molecule's potential for binding to biological targets. Recent research has demonstrated that fluorinated sulfonyl chlorides can serve as valuable building blocks for constructing complex heterocyclic frameworks, which are essential components of many modern therapeutics.

In terms of synthesis, several methods have been reported for the preparation of3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride. One common approach involves the sulfonation of pyridine derivatives followed by chlorination using thionyl chloride or other suitable reagents. The introduction of substituents at positions 3 and 5 requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Researchers have also explored alternative routes, such as microwave-assisted synthesis or catalytic methods, to streamline the production process and improve scalability.

The application of this compound extends beyond pharmaceuticals into materials science. The unique electronic properties of pyridine-based sulfonyl chlorides make them promising candidates for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent studies have shown that incorporating fluorinated substituents into such frameworks can significantly enhance their charge transport properties, paving the way for next-generation electronic devices.

In conclusion,3-Cyano-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No.1806043-87-7) represents a versatile building block with immense potential across multiple disciplines. Its unique combination of functional groups provides researchers with a powerful tool for designing novel molecules with tailored properties. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, its role in advancing both medicinal chemistry and materials science is expected to grow significantly.